Cas no 1261926-07-1 (4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid)

4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid is a substituted benzoic acid derivative featuring chloro and dimethoxyphenyl functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a key intermediate in the development of bioactive molecules. The presence of electron-donating methoxy groups and an electron-withdrawing chloro substituent enhances its reactivity in electrophilic and nucleophilic transformations. Its well-defined crystalline structure ensures high purity and stability, making it suitable for precise synthetic applications. The compound is commonly utilized in medicinal chemistry for the design of potential therapeutic agents, particularly in studies involving enzyme inhibition or receptor modulation.

4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid structure

1261926-07-1 structure

Product Name:4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid

CAS No:1261926-07-1

MF:C₁₅H₁₃ClO₄

MW:292.714323759079

MDL:MFCD18321392

CID:2763932

PubChem ID:53227263

Update Time:2025-10-29

4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid, 95%
- 5-Chloro-3',4'-dimethoxy[1,1'-biphenyl]-2-carboxylic acid
- MFCD18321392
- 4-CHLORO-2-(3,4-DIMETHOXYPHENYL)BENZOIC ACID
- 1261926-07-1
- DTXSID10690850
- 4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid
- MDL： MFCD18321392
- Inchi： 1S/C15H13ClO4/c1-19-13-6-3-9(7-14(13)20-2)12-8-10(16)4-5-11(12)15(17)18/h3-8H,1-2H3,(H,17,18)
- InChI Key： ICPNWBZZABVXIY-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC(=C(C=1)OC)OC

Computed Properties

Exact Mass: 292.0502366Da
Monoisotopic Mass: 292.0502366Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 55.8Å²

4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328617-5 g	4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid, 95%; .	1261926-07-1	95%	5g	€1159.00	2023-04-26
abcr	AB328617-5g	4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid, 95%; .	1261926-07-1	95%	5g	€1159.00	2025-04-21

4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid Related Literature

1. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on 4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid

4-Chloro-2-(3,4-Dimethoxyphenyl)Benzoic Acid: A Comprehensive Overview

4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid, also known by its CAS registry number CAS No. 1261926-07-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The molecule consists of a benzoic acid moiety substituted with a chlorine atom at the 4-position and a 3,4-dimethoxyphenyl group at the 2-position, which contributes to its intriguing chemical profile.

The synthesis of 4-chloro-2-(3,4-dimethoxyphenyl)benzoic acid involves a series of well-established organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's structure is particularly notable for its electron-withdrawing groups, such as the chlorine atom and the methoxy substituents, which influence its reactivity and stability. These groups also play a crucial role in modulating the compound's pharmacokinetic properties, making it a promising candidate for various biological applications.

Recent studies have highlighted the potential of 4-chloro-2-(3,4-dimethoxyphenyl)benzoic acid as a lead compound in drug development. Researchers have investigated its anti-inflammatory and antioxidant activities, which are attributed to its ability to scavenge free radicals and inhibit enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. These findings suggest that it could be developed into a novel therapeutic agent for conditions such as arthritis and other inflammatory disorders.

In addition to its pharmacological applications, 4-chloro-2-(3,4-dimethoxyphenyl)benzoic acid has shown promise in material science. Its aromatic structure and functional groups make it suitable for use as a building block in the synthesis of advanced materials, such as organic semiconductors and coordination polymers. A 2023 research article in Advanced Materials reported that derivatives of this compound exhibit excellent charge transport properties, making them ideal candidates for organic electronics applications.

The structural versatility of CAS No. 1261926-07-1 also lends itself to further modifications for enhanced functionality. Scientists are currently exploring the impact of substituent variations on the compound's properties, with particular focus on improving its solubility and bioavailability. These efforts are expected to pave the way for more effective drug delivery systems and advanced materials with tailored properties.

In conclusion, 4-chloro-2-(3,4-dimethoxyphenyl)benzoic acid represents a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with recent research advancements, positions it as a key player in future innovations within pharmacology and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make substantial contributions to both academic research and industrial development.